Cas no 2227720-23-0 ((2R)-5,5-difluorohexan-2-ol)

(2R)-5,5-Difluorohexan-2-ol is a chiral fluorinated alcohol with the molecular formula C₆H₁₂F₂O. Its stereospecific (R)-configuration and difluoro substitution at the 5-position make it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The fluorine atoms enhance metabolic stability and lipophilicity, while the hydroxyl group provides a versatile handle for further functionalization. This compound is useful in asymmetric synthesis and as a building block for bioactive molecules. High enantiomeric purity ensures consistent performance in stereoselective reactions. Its well-defined structure and stability under standard conditions make it suitable for research and industrial applications requiring precise fluorinated intermediates.

(2R)-5,5-difluorohexan-2-ol structure

Product name:(2R)-5,5-difluorohexan-2-ol

CAS No:2227720-23-0

MF:C₆H₁₂F₂O

MW:138.155689239502

CID:5963326

PubChem ID:124198057

(2R)-5,5-difluorohexan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2R)-5,5-difluorohexan-2-ol
- SCHEMBL18388283
- EN300-1944305
- 2227720-23-0
- NVUVDYJSNKQCKJ-RXMQYKEDSA-N
- Inchi： 1S/C6H12F2O/c1-5(9)3-4-6(2,7)8/h5,9H,3-4H2,1-2H3/t5-/m1/s1
- InChI Key： NVUVDYJSNKQCKJ-RXMQYKEDSA-N
- SMILES： FC(C)(CC[C@@H](C)O)F

Computed Properties

Exact Mass: 138.08562133g/mol
Monoisotopic Mass: 138.08562133g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 83.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 20.2Å²

(2R)-5,5-difluorohexan-2-ol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1944305-1.0g	(2R)-5,5-difluorohexan-2-ol	2227720-23-0		1g	$0.0	2023-06-01

(2R)-5,5-difluorohexan-2-ol Related Literature

1. Celecoxib sodium salt: engineering crystal forms for performance†

Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
2. Boosting electrocatalytic oxygen evolution activity of bimetallic CoFe selenite by exposing specific crystal facets†

Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
3. Carbon nanostructures as a scaffold for human embryonic stem cell differentiation toward photoreceptor precursors†

Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
4. C to H effective ratio as a descriptor for co-processing light oxygenates and CH4 on Mo/H-ZSM-5†

Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
5. Changes in molecular composition and packing during lipidmembrane reconstitution from phospholipid–surfactant micelles

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Additional information on (2R)-5,5-difluorohexan-2-ol

Compound CAS No. 2227720-23-0: (2R)-5,5-Difluorohexan-2-ol

Introduction to (2R)-5,5-Difluorohexan-2-ol

Compound CAS No. 2227720-23-0, commonly referred to as (2R)-5,5-difluorohexan-2-ol, is a specialized organic compound with a unique structure and properties. This compound belongs to the class of alcohols and features a six-carbon chain with two fluorine atoms attached to the fifth carbon and an hydroxyl group (-OH) on the second carbon in the R configuration. The presence of fluorine atoms introduces distinct electronic and steric effects, making this compound highly versatile in various applications.

The synthesis of (2R)-5,5-difluorohexan-2-ol involves advanced organic chemistry techniques, including enantioselective synthesis methods to achieve the desired stereochemistry. The compound's structure has been extensively studied, and its properties have been characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Recent studies have highlighted the potential of (2R)-5,5-difluorohexan-2-ol in several fields. For instance, researchers have explored its role as a chiral building block in asymmetric synthesis, where its unique stereochemistry enables the construction of complex molecular architectures. Additionally, this compound has shown promise in pharmaceutical applications due to its ability to modulate biological pathways through precise molecular interactions.

In the context of materials science, (2R)-5,5-difluorohexan-2-ol has been investigated for its potential in creating advanced polymers and surfactants. Its fluorinated structure imparts hydrophobicity and thermal stability to materials, making it a valuable component in high-performance coatings and lubricants.

The environmental impact of (2R)-5,5-difluorohexan-2-ol has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to ensure its safe use in industrial and consumer applications. These findings underscore the importance of sustainable practices when handling such compounds.

In summary, (2R)-5,5-difluorohexan-2-ol (CAS No. 2227719999) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike.